Cas no 2490322-61-5 ((7R)-7-methyl-5,6,7,8-tetrahydropteridine)

• Product Name: (7R)-7-methyl-5,6,7,8-tetrahydropteridine
• CAS No: 2490322-61-5
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• MDL: MFCD32852633
• CID: 5671048
• PubChem ID: 93493967
• Update Time: 2025-10-12

(7R)-7-methyl-5,6,7,8-tetrahydropteridine Chemical and Physical Properties

Names and Identifiers

• EN300-27100951
• (7R)-7-methyl-5,6,7,8-tetrahydropteridine
• 2490322-61-5

• MDL： MFCD32852633
• Inchi： 1S/C7H10N4/c1-5-2-9-6-3-8-4-10-7(6)11-5/h3-5,9H,2H2,1H3,(H,8,10,11)/t5-/m1/s1
• InChI Key： UMMOZDPDWAUHPX-RXMQYKEDSA-N
• SMILES： N1C2C(=CN=CN=2)NC[C@H]1C

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on (7R)-7-methyl-5,6,7,8-tetrahydropteridine

Introduction to (7R)-7-methyl-5,6,7,8-tetrahydropteridine (CAS No. 2490322-61-5)

(7R)-7-methyl-5,6,7,8-tetrahydropteridine, identified by its Chemical Abstracts Service number CAS No. 2490322-61-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic compound belongs to the pteridine family, which is renowned for its diverse biological activities and roles in enzymatic reactions. The unique stereochemistry of (7R)-7-methyl-5,6,7,8-tetrahydropteridine makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a pyrrolidine ring substituted with a methyl group at the 7-position and hydrogen atoms at the 5, 6, 7, and 8-positions. This specific arrangement contributes to its distinct chemical properties and reactivity, making it a versatile building block in medicinal chemistry. The stereochemical configuration at the 7-position, denoted as (R), is crucial for its biological function and has been extensively studied in recent years.

In recent years, (7R)-7-methyl-5,6,7,8-tetrahydropteridine has garnered attention due to its role as a precursor in the synthesis of several pharmacologically relevant compounds. One of the most notable applications is its use in the preparation of cofactors that are essential for various enzymatic reactions involving tetrahydrobiopterin (BH4). BH4 is a cofactor for enzymes such as phenylalanine hydroxylase and nitric oxide synthase (NOS), which are critical for metabolic processes and cardiovascular health.

Research has demonstrated that derivatives of (7R)-7-methyl-5,6,7,8-tetrahydropteridine exhibit potential therapeutic benefits in several areas. For instance, studies have shown that modifications of this scaffold can lead to compounds with improved efficacy in treating neurological disorders. The ability to fine-tune the structure while maintaining biological activity makes this compound an attractive candidate for drug development.

The synthesis of (7R)-7-methyl-5,6,7,8-tetrahydropteridine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been developed to achieve high yields and enantiopurity necessary for pharmaceutical applications. Techniques such as asymmetric hydrogenation and chiral resolution are commonly employed to isolate the desired enantiomer.

Recent advancements in computational chemistry have also contributed to the understanding of (7R)-7-methyl-5,6,7,8-tetrahydropteridine's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how this compound binds to enzymes and receptors, aiding in the design of more effective derivatives. These computational approaches are increasingly integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The pharmaceutical industry has shown particular interest in exploring the potential of (7R)-7-methyl-5,6,7,8-tetrahydropteridine derivatives as leads for new drugs. Preclinical studies have highlighted their promise in treating conditions such as phenylketonuria (PKU) and cardiovascular diseases. The compound's ability to modulate enzyme activity suggests broad therapeutic applications that warrant further investigation.

In conclusion, (7R)-7-methyl-5,6,7,8-tetrahydropteridine (CAS No. 2490322-61-5) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow further.